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Compound of Interest

Compound Name: 3-tert-Butylisoxazol-5-amine

Cat. No.: B1332903

An In-depth Technical Guide to 3-tert-Butylisoxazol-5-amine

This technical guide provides a comprehensive overview of 3-tert-Butylisoxazol-5-amine
(CAS Number: 59669-59-9), a key chemical intermediate in the pharmaceutical and
agrochemical industries. This document is intended for researchers, scientists, and
professionals in drug development and chemical synthesis.

Chemical Identity and Physical Properties

3-tert-Butylisoxazol-5-amine is a heterocyclic compound featuring an isoxazole ring
substituted with a tert-butyl group at the 3-position and an amine group at the 5-position. Its
chemical structure lends it to be a valuable building block in organic synthesis.[1][2]

Table 1: Chemical Identifiers for 3-tert-Butylisoxazol-5-amine
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Identifier Value

CAS Number 59669-59-9[3][4]

Molecular Formula C7H12N20[3]

Molecular Weight 140.18 g/mol [5]

IUPAC Name 3-tert-butyl-1,2-oxazol-5-amine[6]
Synonyms 5-Amino-3-tert-butylisoxazole, 3-tert-Butyl-5-

aminoisoxazole[3][7]

Table 2: Physical and Chemical Constants of 3-tert-Butylisoxazol-5-amine

Property Value

Appearance Powder[3]

Boiling Point 248.1 + 28.0 °C (Predicted)[3][5]
Density 1.042 + 0.06 g/cm3 (Predicted)[3][5]
Flash Point 103.9 °C[6]

pKa -0.31 + 0.50 (Predicted)[5]

N Room temperature, keep in a dark place, under
Storage Conditions

an inert atmosphere[3]

Synthesis and Experimental Protocols

The synthesis of 3-tert-Butylisoxazol-5-amine is well-documented. A common and efficient
method involves the cyclization of a nitrile precursor with hydroxylamine.

General Synthesis Protocol

A widely used laboratory-scale synthesis proceeds as follows:

o Preparation of Reagents: A solution of sodium hydroxide is prepared by dissolving 40.00 g (1
mol) in 200 mL of water.
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e Reaction Mixture: To the sodium hydroxide solution, hydroxylamine hydrochloride (24.00 g,
346 mmol) and 4,4-dimethyl-3-oxopentanenitrile (40.00 g, 320 mmol) are added sequentially.

e Reaction Conditions: The resulting mixture is heated to 50°C and stirred at this temperature
for 3 hours.

« |solation: After the reaction is complete, the mixture is cooled to room temperature, allowing
for the precipitation of the product as a white crystalline solid.

 Purification: The solid is collected by filtration, washed several times with cold water, and
then dried.

 Yield and Characterization: This protocol yields the target compound, 3-tert-Butylisoxazol-
5-amine, as a white crystalline solid (34 g, 76% vyield). The product is typically characterized
by tH NMR and LC-MS to confirm its identity and purity.[7]

The following diagram illustrates the workflow for this synthesis protocol.
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Workflow for the synthesis of 3-tert-Butylisoxazol-5-amine.
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Applications and Logical Relationships

3-tert-Butylisoxazol-5-amine is not typically used as an end-product but serves as a crucial
intermediate in the synthesis of more complex molecules. Its primary applications are in the
development of new pharmaceuticals and agrochemicals.[1][2] The presence of a reactive
amine group and the stable isoxazole core make it a versatile scaffold for building diverse
chemical libraries.[2]

The diagram below outlines the logical relationship of 3-tert-Butylisoxazol-5-amine as a
central intermediate leading to various fields of application.
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Drugs for Neurological
Disorders

Applications of 3-tert-Butylisoxazol-5-amine as a chemical intermediate.

While specific signaling pathways for this intermediate are not its primary area of study, it is a
component of more complex, biologically active molecules. For instance, isoxazole derivatives
are known to be part of compounds targeting various enzymes and receptors. The related
isomer, 5-tert-butylisoxazol-3-amine, is a known component in potent FMS-like tyrosine kinase-
3 (FLT3) inhibitors, highlighting the therapeutic potential of the isoxazole scaffold in kinase
inhibition for cancer therapy.[8] Further research may elucidate direct biological roles for 3-tert-
Butylisoxazol-5-amine or its immediate derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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